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This technical support guide provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage conditions of
Relebactam in solution. The following frequently asked questions (FAQs) and troubleshooting
guides are designed to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for Relebactam powder?

Al: For short-term storage (days to weeks), Relebactam sodium powder should be stored in a
dry, dark place at O - 4°C. For long-term storage (months to years), the recommended
temperature is -20°C.[1] It is crucial to keep the container tightly sealed in a dry and well-
ventilated area to prevent moisture absorption and degradation.[1]

Q2: What is the stability of Relebactam in a reconstituted solution?

A2: Most of the available stability data for Relebactam is from studies of its co-formulation with
imipenem and cilastatin (RECARBRIO™). In this formulation, after reconstitution and further
dilution, the solution is stable for at least 2 hours at room temperature (up to 30°C) and for at
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least 24 hours when refrigerated at 2°C to 8°C.[1][2] Extended stability studies have shown the
co-formulation to be stable for up to 12 hours at room temperature and up to 108 hours when
refrigerated in specific infusion bags.[1] It is important not to freeze solutions containing
Relebactam. For research purposes with Relebactam as a single agent, it is always
recommended to prepare fresh solutions for each experiment.

Q3: Which solvents and infusion fluids are compatible with Relebactam?

A3: Relebactam, as part of RECARBRIO™, is compatible with several common infusion
diluents, including:

0.9% Sodium Chloride Injection, USP

5% Dextrose Injection, USP

5% Dextrose and 0.9% Sodium Chloride Injection, USP

5% Dextrose and 0.45% Sodium Chloride Injection, USP

5% Dextrose and 0.225% Sodium Chloride Injection, USP
For laboratory use, Relebactam is soluble in water and DMSO.
Q4: Is Relebactam compatible with other drugs?

A4: The co-formulation of Relebactam has been shown to be physically compatible with
several other injectable drugs, such as dexmedetomidine, dopamine, epinephrine, fentanyl,
heparin, midazolam, norepinephrine, and phenylephrine. However, it is physically incompatible
with propofol. Co-administration with other drugs where compatibility has not been established
should be avoided.

Troubleshooting Guide

Problem: My experimental results are inconsistent when using Relebactam.

e Possible Cause: Inaccurate concentration due to degradation of Relebactam in solution.
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o Solution: Prepare fresh solutions for each experiment whenever possible. If using a stock
solution, ensure it has been stored correctly and is within its stability window. Avoid
repeated freeze-thaw cycles.

e Possible Cause: Precipitation of the compound.

o Solution: Visually inspect solutions for any particulate matter before use. If precipitation is
observed, it may be necessary to adjust the solvent, concentration, or pH.

Problem: | am observing unexpected peaks in my HPLC analysis.
o Possible Cause: Degradation of Relebactam.

o Solution: This could indicate that your solution has degraded. Review your storage and
handling procedures. It is essential to use a validated stability-indicating HPLC method
that can separate the parent compound from any potential degradation products.

Quantitative Stability Data

The following tables summarize the available quantitative data on the stability of Relebactam,
primarily from studies on the co-formulated product RECARBRIO™. This data can serve as a
valuable reference for researchers.

Table 1: Stability of Reconstituted and Diluted RECARBRIO™ Solution

Storage Condition Temperature Stability Duration Reference(s)
Room Temperature Up to 30°C (86°F) At least 2 hours
_ 2°C to 8°C (36°F to
Refrigerated At least 24 hours
46°F)

Table 2: Extended Stability of RECARBRIO™ in Polyvinyl Chloride (PVC) Infusion Bags
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Storage Condition Temperature Stability Duration Reference(s)
Room Temperature 24°C (75°F) Up to 12 hours
Refrigerated 4°C (39°F) Up to 108 hours

Experimental Protocols & Methodologies
Stability-Indicating HPLC Method (lllustrative)

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for
separating and quantifying Relebactam from its potential degradation products. While a
specific validated method for Relebactam alone is not extensively published, methods for the
simultaneous analysis of imipenem, cilastatin, and relebactam can be adapted.

e Column: C18 reverse-phase column (e.g., Hypersil BDS C18, 250mm x 4.6mm, 5um).

» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer and an organic solvent.
For example, a mobile phase consisting of acetonitrile and 0.1 M dipotassium hydrogen
phosphate buffer (pH 4.5) in a 45:55 (v/v) ratio.

o Flow Rate: 1.0 mL/min.
o Detection: UV detection at 245 nm or 265 nm.

» Validation: The method must be validated for specificity, linearity, accuracy, precision, and
robustness according to ICH guidelines to ensure it is stability-indicating.

Forced Degradation Studies

Forced degradation studies are performed to understand the degradation pathways of a drug
substance and to develop stability-indicating analytical methods. These studies involve
subjecting the drug to various stress conditions.

o Acid Hydrolysis: 0.1 M HCI at a specified temperature for a set duration.
o Base Hydrolysis: 0.1 M NaOH at a specified temperature for a set duration.

o Oxidative Degradation: 3-5% H202 at room temperature.
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+ Thermal Degradation: Heating the solid drug or a solution at a high temperature (e.g., 60-
80°C).

« Photolytic Degradation: Exposing the drug to UV light.

Samples are then analyzed by a validated HPLC method to identify and quantify any
degradation products.
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Caption: Workflow for a forced degradation study of Relebactam.
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Caption: Logical flow from proper handling to reliable results.
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Caption: Hypothetical degradation pathways for Relebactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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